AMG-397
Description
AMG-397 is a potent and selective MCL-1 inhibitor. AMG 397 targets and binds to Mcl-1, thereby preventing the binding of Mcl-1 to and inactivation of certain pro-apoptotic proteins. This promotes apoptosis of cells overexpressing Mcl-1. Mcl-1, an anti-apoptotic protein belonging to the B-cell lymphoma 2 (Bcl-2) family of proteins, is upregulated in cancer cells and promotes tumor cell survival.
Scientific Research Applications
Discovery and Preclinical Evaluation
AMG-397 has been identified as a potent, selective, and orally bioavailable MCL1 inhibitor. This represents a significant advancement in the field of targeted cancer therapy, especially considering that previous MCL1 inhibitors required intravenous administration. AMG-397 demonstrates picomolar affinities for MCL1 and effectively disrupts the interaction between MCL1 and pro-apoptotic BCL-2 family members like BIM. Its preclinical evaluation showed promising results in inducing apoptosis in tumor cells, especially in hematologic malignancies such as multiple myeloma and acute myeloid leukemia. Notably, AMG-397 achieved significant tumor regressions in mice models, indicating its potential as an effective therapeutic agent for cancer treatment (Caenepeel et al., 2020).
properties
Product Name |
AMG-397 |
|---|---|
IUPAC Name |
N/A |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
AMG-397; AMG397; AMG397; |
Origin of Product |
United States |
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